Cas no 1057670-84-4 (3-(2,3-dichlorophenyl)propanal)

• Product Name: 3-(2,3-dichlorophenyl)propanal
• CAS No: 1057670-84-4
• MF: C₉H₈Cl₂O
• MW: 203.065220832825
• MDL: MFCD07772916
• CID: 4962248
• PubChem ID: 53403870
• Update Time: 2026-02-27

3-(2,3-dichlorophenyl)propanal Chemical and Physical Properties

Names and Identifiers

• Benzenepropanal, 2,3-dichloro-
• 3-(2,3-dichlorophenyl)propanal

• MDL： MFCD07772916
• Inchi： 1S/C9H8Cl2O/c10-8-5-1-3-7(9(8)11)4-2-6-12/h1,3,5-6H,2,4H2
• InChI Key： FFXMFAOIAOPXMY-UHFFFAOYSA-N
• SMILES： C1(CCC=O)=CC=CC(Cl)=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 3-(2,3-dichlorophenyl)propanal

Recent Advances in the Study of 3-(2,3-Dichlorophenyl)propanal (CAS: 1057670-84-4) in Chemical Biology and Pharmaceutical Research

The compound 3-(2,3-dichlorophenyl)propanal (CAS: 1057670-84-4) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This aromatic aldehyde derivative has shown promising potential in various applications, particularly in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic applications, making it a compound worthy of detailed examination in this research brief.

In terms of synthetic chemistry, recent advancements have improved the production efficiency of 3-(2,3-dichlorophenyl)propanal. A 2023 study published in the Journal of Organic Chemistry demonstrated a novel catalytic system that achieves higher yields (up to 85%) with excellent purity (>98%) while reducing byproduct formation. The improved synthetic route utilizes palladium-catalyzed cross-coupling reactions followed by selective oxidation, offering a more sustainable alternative to traditional methods that often required harsh conditions and generated significant waste.

From a pharmacological perspective, research has revealed that 3-(2,3-dichlorophenyl)propanal exhibits interesting biological activities. A recent screening study published in Bioorganic & Medicinal Chemistry Letters identified this compound as a potential modulator of GABA receptors, showing selective binding to the α2 and α3 subunits. This finding suggests possible applications in neurological disorders where GABA receptor modulation is therapeutic, such as anxiety, epilepsy, and chronic pain conditions. The compound's unique structural features, particularly the dichlorophenyl moiety, appear to contribute to its receptor binding specificity.

Structure-activity relationship (SAR) studies have been particularly illuminating. Research teams have systematically modified the 3-(2,3-dichlorophenyl)propanal structure to explore its pharmacophore. A 2024 study in the European Journal of Medicinal Chemistry reported that the aldehyde group at the propanal position is crucial for activity, while modifications to the dichlorophenyl ring can significantly alter both potency and selectivity. These findings are guiding the development of novel analogs with improved pharmacological profiles.

In drug delivery applications, the physicochemical properties of 3-(2,3-dichlorophenyl)propanal have been carefully characterized. Recent work published in Molecular Pharmaceutics examined its solubility, stability, and permeability characteristics. The compound shows moderate lipophilicity (logP ~2.3) and adequate membrane permeability, making it a viable candidate for further drug development. However, researchers noted that the aldehyde functionality presents stability challenges in physiological conditions, prompting investigations into prodrug strategies to overcome this limitation.

The safety profile of 3-(2,3-dichlorophenyl)propanal has been preliminarily assessed in recent toxicological studies. In vitro screening using human hepatocytes and renal cells showed acceptable cytotoxicity profiles at therapeutic concentrations. However, researchers caution that more comprehensive in vivo studies are needed to fully evaluate potential organ toxicity and metabolic pathways. These findings were presented at the 2024 International Conference on Pharmaceutical Sciences and have sparked interest in further preclinical development.

Looking forward, the research community anticipates several promising directions for 3-(2,3-dichlorophenyl)propanal. Current investigations are exploring its potential as a scaffold for developing novel antimicrobial agents, particularly against drug-resistant bacterial strains. Additionally, computational modeling studies are underway to predict its interactions with various biological targets beyond GABA receptors, potentially uncovering new therapeutic applications. The compound's versatility and the growing body of research supporting its biological activity suggest it will remain an important focus of chemical biology research in the coming years.